Cas no 59698-68-9 (5(4H)-Oxazolone, 2-(4-chlorophenyl)-4-[(3-chlorophenyl)methylene]-)

• Product Name: 5(4H)-Oxazolone, 2-(4-chlorophenyl)-4-[(3-chlorophenyl)methylene]-
• CAS No: 59698-68-9
• MF: C₁₆H₉Cl₂NO₂
• MW: 318.154162168503
• CID: 337538
• PubChem ID: 4596349
• Update Time: 2025-04-19

5(4H)-Oxazolone, 2-(4-chlorophenyl)-4-[(3-chlorophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Oxazolone, 2-(4-chlorophenyl)-4-[(3-chlorophenyl)methylene]-
• 2-(4-chlorophenyl)-4-[(3-chlorophenyl)methylidene]-1,3-oxazol-5-one
• 59698-68-9
• DTXSID40404700

• Inchi： 1S/C16H9Cl2NO2/c17-12-6-4-11(5-7-12)15-19-14(16(20)21-15)9-10-2-1-3-13(18)8-10/h1-9H
• InChI Key： DWIWLBNLWZMCNL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC(C(=O)O1)=CC1C=CC=C(C=1)Cl

Computed Properties

• Exact Mass: 317.00117
• Monoisotopic Mass: 317.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66